ethyl {2-[(2-chloro-4-methylbenzoyl)amino]-1,3-thiazol-4-yl}acetate

• IUPAC Name: ethyl 2-[2-[(2-chloro-4-methylbenzoyl)amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H15ClN2O3S/c1-3-21-13(19)7-10-8-22-15(17-10)18-14(20)11-5-4-9(2)6-12(11)16/h4-6,8H,3,7H2,1-2H3,(H,17,18,20)
• InChI Key: KQNVPQRPADICGR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=C(C=C(C=C2)C)Cl
• Molecular Formula: C15H15ClN2O3S
• Molecular Weight: 338.8 g/mol

Description

Ethyl {2-[(2-chloro-4-methylbenzoyl)amino]-1,3-thiazol-4-yl}acetate is a useful research compound. Its molecular formula is C15H15ClN2O3S and its molecular weight is 338.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 338.0491912 g/mol and the complexity rating of the compound is 410. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Thiazole derivatives have been known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific target would depend on the particular biological activity exhibited by this compound.

Mode of Action

Thiazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds with key amino acids in the target proteins . The exact mode of action would depend on the specific target and the biological activity of this compound.

Biochemical Pathways

Thiazole derivatives are known to affect a variety of biochemical pathways, often disrupting the normal function of target proteins and leading to downstream effects such as cell death, inhibition of inflammation, or reduction of oxidative stress .

Result of Action

Based on the known biological activities of thiazole derivatives, this compound could potentially lead to effects such as cell death (in the case of antitumor activity), inhibition of microbial growth (in the case of antimicrobial activity), or reduction of inflammation (in the case of anti-inflammatory activity) .